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Compound Name: Triethylene glycol monobutyl ether

Cat. No.: B094643 Get Quote

Essential Safety and Handling Guide for
Triethylene Glycol Monobutyl Ether
This guide provides immediate, essential safety protocols and logistical information for handling

Triethylene Glycol Monobutyl Ether (CAS No. 143-22-6) in a laboratory setting. Adherence to

these procedures is critical for ensuring the safety of researchers, scientists, and drug

development professionals.

Primary Hazard Overview
Triethylene glycol monobutyl ether is classified as causing serious eye damage and may be

harmful in contact with skin.[1] It is a combustible liquid, and containers may explode when

heated.[1][2] Therefore, proper personal protective equipment and handling procedures are

mandatory.

Personal Protective Equipment (PPE)
All personnel handling Triethylene glycol monobutyl ether must use the following PPE to

prevent exposure.
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Protection Type Specific Equipment Rationale & Source

Eye / Face Protection
Protective goggles with side-

shields or a face shield.[1][3]

Prevents contact from

splashes, which can cause

serious eye damage.[1][3][4][5]

[6]

Hand Protection

Gloves made from butyl

rubber, Neoprene rubber, or

nitrile rubber.[1]

Protects against skin contact,

which may be harmful and can

lead to cracking or dryness

upon repeated exposure.[1][2]

Skin & Body Protection

Neoprene apron, protective

clothing, and rubber boots.[1]

[3]

Provides comprehensive

protection against accidental

spills and splashes.[7]

Respiratory Protection
A NIOSH/MSHA approved

vapor respirator.[3][7]

Required when vapors or

aerosols are generated, or if

exposure limits are exceeded.

[5][7]

Operational Plan: Handling and Storage
Safe Handling Protocol:

Ventilation: Always handle the chemical in a well-ventilated area.[1][2][6] A local exhaust

system should be used if vapors or mists are generated.[3]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors

and direct contact with skin and eyes.[1][2][4]

Hygiene: Do not eat or drink in the workplace.[1] Wash hands thoroughly after handling.[1][3]

[4]

Equipment: Ensure that emergency eyewash stations and safety showers are located close

to the workstation.[1][7]

Peroxide Formation: Be aware that, like many ethers, this material may form explosive

peroxides upon prolonged exposure to air and light.[1][2] An expiration date should be
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determined and adhered to.[2]

Storage Plan:

Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight.[1][2] The

recommended storage temperature is between 15–25 °C.[4]

Containers: Keep containers tightly closed and stored in their original packaging.[1][2][3][7]

Glass containers are suitable for laboratory quantities.[2]

Incompatibilities: Store away from oxidizing agents.[1][2]

Emergency and Disposal Procedures
First Aid Measures:

Exposure Route Immediate Action

Eye Contact

Immediately flush the eyes with large quantities

of running water for at least 20 minutes, holding

the eyelids open.[1][2] Remove contact lenses if

present and easy to do.[1][3][4] Seek immediate

medical attention from an ophthalmologist.[1][4]

[5]

Skin Contact

Immediately remove all contaminated clothing.

[1][2][3] Wash the affected skin area with soap

and running water.[1] Seek medical attention if

irritation or redness occurs.[1][2]

Inhalation

Move the victim to fresh air and keep them

warm and at rest in a comfortable breathing

position.[1][3] If the person feels unwell, seek

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Wash out the mouth

with water.[1] If the person is conscious, have

them drink 240-300 ml of water.[1] Seek medical

attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://datasheets.scbt.com/sc-229570.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://datasheets.scbt.com/sc-229570.pdf
https://www.carlroth.com/medias/SDB-37HC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODU0MTN8YXBwbGljYXRpb24vcGRmfGFHVmlMMmhrTVM4NU1UZ3pNREUwTWpnNU5ETTRMMU5FUWw4ek4waERYMGxGWDBWT0xuQmtaZ3w3ZGMyMjNkZmUwZTcyMDcwMTg2MmZjY2NlZTdjNzBmNTE2ZDkyZThhNzc2N2NhZjU2YjAzN2IzNzI2NDNmMGU5
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://datasheets.scbt.com/sc-229570.pdf
https://www.tcichemicals.com/BE/en/sds/T0915_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL047380B&productDescription=TRIETHLENE+GLYCOL+MONOB+98+1KG&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-229570.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://datasheets.scbt.com/sc-229570.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://datasheets.scbt.com/sc-229570.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://www.tcichemicals.com/BE/en/sds/T0915_EU_6N.pdf
https://www.carlroth.com/medias/SDB-37HC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODU0MTN8YXBwbGljYXRpb24vcGRmfGFHVmlMMmhrTVM4NU1UZ3pNREUwTWpnNU5ETTRMMU5FUWw4ek4waERYMGxGWDBWT0xuQmtaZ3w3ZGMyMjNkZmUwZTcyMDcwMTg2MmZjY2NlZTdjNzBmNTE2ZDkyZThhNzc2N2NhZjU2YjAzN2IzNzI2NDNmMGU5
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://www.carlroth.com/medias/SDB-37HC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODU0MTN8YXBwbGljYXRpb24vcGRmfGFHVmlMMmhrTVM4NU1UZ3pNREUwTWpnNU5ETTRMMU5FUWw4ek4waERYMGxGWDBWT0xuQmtaZ3w3ZGMyMjNkZmUwZTcyMDcwMTg2MmZjY2NlZTdjNzBmNTE2ZDkyZThhNzc2N2NhZjU2YjAzN2IzNzI2NDNmMGU5
https://www.sigmaaldrich.com/US/en/sds/aldrich/90440
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://datasheets.scbt.com/sc-229570.pdf
https://www.tcichemicals.com/BE/en/sds/T0915_EU_6N.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://datasheets.scbt.com/sc-229570.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://www.tcichemicals.com/BE/en/sds/T0915_EU_6N.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://ark-chem.co.jp/download/5607/China%20SDS-%20Triethylene%20glycol%20monobutyl%20ether-EN%20-%20%E5%89%AF%E6%9C%AC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Plan:

In the event of a spill, follow the workflow outlined below. The primary objectives are to ensure

personnel safety, contain the spill, and prevent environmental contamination.

Initial Response

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Non-Essential Personnel

Ensure Area is Ventilated

Don Appropriate Full PPE

Stop Leak if Safe

Contain Spill with Inert Material
(Sand, Earth, Chemizorb®)

Prevent entry to drains

Absorb and Collect Material

Place in Labeled, Sealable
Container for Disposal

Clean Contaminated Area
with Water

Dispose of Waste via
Licensed Contractor

Report Incident

Response Complete

Click to download full resolution via product page
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Caption: Workflow for handling a Triethylene glycol monobutyl ether spill.

Disposal Plan:

Chemical Waste: Waste material should be disposed of via incineration through a licensed

waste management company.[1] Recycling should be considered if possible.[1]

Environmental Protection: Do not allow the product to be discharged into sewers or drains.[1]

[4][5] Contaminated soil and absorbent materials must be collected and disposed of in the

same manner as the chemical itself.[6]

Containers: Empty containers should be taken to an approved waste handling site for

recycling or disposal.

Physicochemical Data
Property Value Source

CAS Number 143-22-6 [1][4]

EC Number 205-592-6 [1][4]

Molecular Formula C₁₀H₂₂O₄ [4]

Boiling Point 278 °C / 532.4 °F [7]

Melting Point -35 °C / -31 °F [7]

Flash Point 156 °C / 312.8 °F [7]

Specific Gravity 0.990 (water=1) [2]

Appearance Colorless liquid [1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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